Cas no 1517556-44-3 (3-(3-bromo-5-methylphenyl)propan-1-amine)

• Product Name: 3-(3-bromo-5-methylphenyl)propan-1-amine
• CAS No: 1517556-44-3
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 5824778
• PubChem ID: 83710314
• Update Time: 2025-08-05

3-(3-bromo-5-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylphenyl)propan-1-amine
• EN300-1913517
• 1517556-44-3

• Inchi： 1S/C10H14BrN/c1-8-5-9(3-2-4-12)7-10(11)6-8/h5-7H,2-4,12H2,1H3
• InChI Key： ZRRRICBYUBQSRL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)CCCN

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-bromo-5-methylphenyl)propan-1-amine

Introduction to 3-(3-Bromo-5-Methylphenyl)Propan-1-Amine (CAS No: 1517556-44-3)

3-(3-Bromo-5-Methylphenyl)Propan-1-Amine is a versatile organic compound with the CAS registry number 1517556-44-3. This compound belongs to the class of amines and is widely recognized for its applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of 3-(3-Bromo-5-Methylphenyl)Propan-1-Amine consists of a brominated aromatic ring attached to a propylamine group, making it an ideal candidate for various chemical transformations.

Recent studies have highlighted the potential of 3-(3-Bromo-5-Methylphenyl)Propan-1-Amine in drug discovery, particularly in the development of kinase inhibitors and GPCR modulators. Its unique combination of electronic properties and steric effects allows it to interact with target proteins in a highly specific manner. Researchers have also explored its role as an intermediate in the synthesis of bioactive molecules, such as antiviral agents and anticancer drugs.

The synthesis of CAS No 1517556-44-3 involves a multi-step process that typically begins with bromination of an aromatic ring followed by alkylation or substitution reactions to introduce the propylamine group. This compound is often used as a building block due to its reactivity and compatibility with various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig aminations.

In terms of physical properties, 3-(3-Bromo-5-Methylphenyl)Propan-1-Amine exhibits a melting point of approximately 82°C and a boiling point around 200°C under standard conditions. Its solubility in organic solvents like dichloromethane and THF makes it suitable for use in solution-phase synthesis. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

One of the most promising applications of CAS No 1517556-44-3 lies in its use as a ligand in transition metal-catalyzed reactions. Recent advancements in catalytic asymmetric synthesis have demonstrated its ability to facilitate enantioselective bond formations, opening new avenues for the production of chiral pharmaceuticals.

Moreover, 3-(3-Bromo-5-Methylphenyl)Propan-1-Amine has shown potential in materials science, particularly in the development of conductive polymers and organic semiconductors. Its electron-donating properties make it an attractive candidate for enhancing the electrical performance of these materials.

From an environmental standpoint, researchers have evaluated the biodegradation potential of CAS No 1517556-44-3, finding that it undergoes microbial transformation under aerobic conditions. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 3-(3-Bromo-5-Methylphenyl)Propan-1-Amine (CAS No: 1517556-44) stands out as a valuable compound with diverse applications across multiple disciplines. Its chemical versatility, combined with recent breakthroughs in synthetic methodologies, positions it as a key player in modern chemical research and development.